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Compound of Interest

Compound Name: BMS-986142

Cat. No.: B606288

Technical Support Center: BMS-986142

This guide provides best practices for the storage, handling, and preparation of BMS-986142
for research purposes.

Storage and Stability

Proper storage of BMS-986142 is crucial to maintain its integrity and ensure experimental
reproducibility.

Form Storage Temperature Duration
Powder -20°C 3 years[1]
Stock Solution (in DMSO) -80°C 2 years[2]
-80°C 1 year[l]

-20°C 1 year[?]

-20°C 1 month[1]

Note: It is highly recommended to aliquot stock solutions to prevent degradation from repeated
freeze-thaw cycles.[1][2] For in vivo experiments, working solutions should be freshly prepared
and used on the same day.[2]
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Experimental Workflow for BMS-986142 Handling

Receiving and Storage Stock Solution Preparation Working Solution and Experiment
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Caption: Experimental workflow for BMS-986142 from receipt to experimental use.

Detailed Experimental Protocol: Preparation of a 10
mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BMS-986142 in DMSO.

Materials:

BMS-986142 powder (MW: 572.60 g/mol )

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile tips
Procedure:

o Equilibration: Allow the vial of BMS-986142 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing: Weigh out the desired amount of BMS-986142 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.726
mg of the compound.
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 Dissolution: Add the appropriate volume of fresh DMSO to the powder. For a 10 mM solution,
if you weighed 5.726 mg, add 1 mL of DMSO. Ensure the DMSO is not moisture-absorbing,
as this can reduce solubility.[1]

e Mixing: Vortex the solution until the compound is completely dissolved. If precipitation
occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile cryovials.[1][2]

o Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for
shorter-term storage (up to 1 year).[2]

Troubleshooting Guide
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Question

Answer

My BMS-986142 is not dissolving completely in
DMSO.

Ensure you are using fresh, anhydrous DMSO
as moisture can reduce solubility.[1] You can
also try gentle heating or sonication to aid
dissolution.[2] If the issue persists, check the
concentration; you may be exceeding the

solubility limit.

| am observing precipitation in my stock solution

after thawing.

This could be due to repeated freeze-thaw
cycles, which can degrade the compound. It is
recommended to aliquot the stock solution into
single-use volumes.[1][2] If precipitation is
observed immediately after preparation, ensure

the compound was fully dissolved initially.

My in vivo formulation is separating or

precipitating.

For in vivo studies, it is recommended to
prepare the working solution fresh on the day of
use.[2] If using a formulation like 10% DMSO,
40% PEG300, 5% Tween-80, and 45% saline,
add each solvent one by one and ensure proper
mixing.[2] Heating and sonication can also help

if phase separation occurs during preparation.[2]

| am seeing inconsistent results between

experiments.

This could be due to improper storage and
handling leading to compound degradation.
Always store the powder and stock solutions at
the recommended temperatures and avoid
multiple freeze-thaw cycles.[1][2] Also, ensure
accurate pipetting and consistent preparation of

working solutions.

Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for preparing a stock solution of BMS-986142?

A: Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

BMS-986142.[1][2]
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Q: Can | store my BMS-986142 stock solution at 4°C?

A: Storing the stock solution at 4°C is not recommended. For long-term stability, store aliquots
at -80°C or -20°C.[1][2]

Q: How should | prepare BMS-986142 for in vivo oral administration in mice?

A: A common vehicle for oral administration in mice is a formulation of EtOH: TPGS:PEG300
(5:5:90).[3][4] Another option is a homogeneous suspension in CMC-Na.[1] It is crucial to
prepare these formulations fresh for each experiment.[2]

Q: Is BMS-986142 light-sensitive?

A: While specific light sensitivity data is not prominently available in the provided search
results, it is a general best practice for handling small molecule inhibitors to minimize exposure
to light. Storing in amber vials or tubes wrapped in foil is a good precautionary measure.

Q: What is the solubility of BMS-986142 in aqueous solutions?

A: BMS-986142 is insoluble in water.[1] For experiments in aqueous media, it is necessary to
first dissolve the compound in an organic solvent like DMSO and then dilute it in the aqueous
buffer, ensuring the final DMSO concentration is compatible with the experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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